N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide

• IUPAC Name: N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C16H30N4O2S/c1-7-20-13(3)15(12(2)17-20)23(21,22)18-14-8-10-19(11-9-14)16(4,5)6/h14,18H,7-11H2,1-6H3
• InChI Key: KVACCQUDGXFFJK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)NC2CCN(CC2)C(C)(C)C)C
• Molecular Formula: C16H30N4O2S
• Molecular Weight: 342.5 g/mol

Description

N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide is a complex organic compound that features a piperidine ring substituted with a tert-butyl group, an ethyl group, and a pyrazole ring with dimethyl and sulfonamide substitutions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide typically involves multi-step organic reactions The process begins with the preparation of the piperidine ring, which is then functionalized with a tert-butyl group The pyrazole ring is synthesized separately and then coupled with the piperidine derivative

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the implementation of green chemistry principles to minimize waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the removal of the sulfonamide group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group, to form different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, reduced amines, and various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can interact with enzymes or receptors, leading to inhibition or activation of biological pathways. The piperidine and pyrazole rings contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

N-(1-tert-butylpiperidin-4-yl)but-2-enamide: Shares the piperidine and tert-butyl groups but differs in the presence of an enamide group.

4-(1-(tert-butyl)-3-phenyl-1H-pyrazol-4-yl) pyridine: Contains a pyrazole ring with a tert-butyl group but differs in the presence of a pyridine ring.

Uniqueness

N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

This detailed article provides a comprehensive overview of N-(1-tert-butylpiperidin-4-yl)-1-ethyl-3,5-dimethylpyrazole-4-sulfonamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds